Cas no 2679812-09-8 (tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate)

• Product Name: tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate
• CAS No: 2679812-09-8
• MF: C₁₃H₁₇FN₄O₂
• MW: 280.298085927963
• CID: 6075843
• PubChem ID: 165913428
• Update Time: 2025-10-30

tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28285930
• tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate
• 2679812-09-8

• Inchi： 1S/C13H17FN4O2/c1-13(2,3)20-12(19)11(15)6-8-4-5-9(17-18-16)7-10(8)14/h4-5,7,11H,6,15H2,1-3H3/t11-/m1/s1
• InChI Key： KBLMFCJYBGKWSV-LLVKDONJSA-N
• SMILES： FC1C=C(C=CC=1C[C@H](C(=O)OC(C)(C)C)N)N=[N+]=[N-]

Computed Properties

• Exact Mass: 280.13355396g/mol
• Monoisotopic Mass: 280.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.7Ų

Additional information on tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate

Professional Introduction to Tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate (CAS No. 2679812-09-8)

Ter-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate, with the chemical identifier CAS No. 2679812-09-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the development of novel therapeutic agents. Its unique combination of functional groups, including an amino group, a tert-butyl ester moiety, and a fluorophenyl ring substituted with an azido group, makes it a versatile building block for synthetic chemists.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. Specifically, the presence of the azido group on the aromatic ring introduces a high degree of reactivity, enabling diverse chemical transformations that can be harnessed for drug discovery and development. The stereochemistry at the chiral center, denoted by (2R), further enhances its utility by providing a specific three-dimensional arrangement that is often critical for biological activity.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorophenyl moiety in tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate aligns with this trend, making it an attractive candidate for designing next-generation pharmaceuticals. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, thereby influencing their binding affinity to biological targets.

The azido group, on the other hand, offers a versatile handle for further functionalization through reactions such as azide-alkyne cycloaddition (CuAAC), which is widely employed in constructing complex molecular architectures. This reactivity has been exploited in the synthesis of macrocycles and other heterocyclic systems that exhibit promising biological activities. For instance, recent research has highlighted the use of such azido-containing intermediates in the development of protease inhibitors and kinase inhibitors, which are key targets in oncology and inflammatory diseases.

The tert-butyl ester group in this compound not only provides stability during synthetic manipulations but also serves as a protecting group for carboxylic acid functionalities. This feature is particularly useful in multi-step syntheses where selective protection and deprotection are essential. Moreover, the tert-butyl group can enhance lipophilicity, which is often desirable for oral bioavailability of drug candidates.

From a synthetic chemistry perspective, tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate exemplifies the elegance of modern drug discovery methodologies. The compound’s design reflects an integrated approach that combines stereochemical precision with functional group diversity. This balance is crucial for achieving high yields and enantioselectivity during synthetic routes, minimizing side reactions and maximizing overall efficiency.

The pharmaceutical industry has increasingly recognized the importance of chiral compounds in drug development. The (2R) configuration at the prochiral center ensures that only one enantiomer is produced, which is often necessary to avoid adverse effects associated with racemic mixtures. This specificity underscores the compound’s value as a building block for enantiopure pharmaceuticals.

Recent advances in computational chemistry have further enhanced our ability to predict and optimize the properties of such compounds. Molecular modeling studies have shown that modifications to the fluorophenyl ring can significantly alter binding interactions with biological targets. These insights have guided rational design strategies aimed at improving potency and selectivity.

In conclusion, tert-butyl (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoate represents a sophisticated example of how structural features can be tailored to meet specific pharmaceutical needs. Its unique combination of functional groups and stereochemical configuration makes it an invaluable asset in medicinal chemistry. As research continues to uncover new applications for fluorinated and azido-containing compounds, this compound is poised to play an increasingly significant role in the development of innovative therapeutic agents.